6-Bromo-5-iodonicotinic acid

• IUPAC Name: 6-bromo-5-iodopyridine-3-carboxylic acid
• InChI: InChI=1S/C6H3BrINO2/c7-5-4(8)1-3(2-9-5)6(10)11/h1-2H,(H,10,11)
• InChI Key: OOQHQESGBJLMNW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1I)Br)C(=O)O
• Molecular Formula: C6H3BrINO2
• Molecular Weight: 327.90 g/mol

Description

Physical And Chemical Properties Analysis

6-Bromo-5-iodonicotinic acid is a solid compound with a molecular weight of 327.90. Detailed physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Radioiodinated Synthesis and Biodistribution Studies

6-Bromo-5-iodonicotinic acid and its derivatives have been explored for their potential in the synthesis and biodistribution of radioiodinated compounds. For instance, 5-Bromonicotine, derived from nicotinic acid, was utilized to produce 5-[125I]iodonicotine. Biodistribution studies in rats indicated significant accumulation of this compound in the brain and adrenal gland, highlighting its potential for brain and adrenal imaging applications (Chan et al., 1983).

Synthesis of Pyranones and Natural Products

The compound has been used in the synthesis of various pyranones, which are significant in organic chemistry. Specifically, 6-substituted 3-bromo-5-iodo-2(2H)-pyranones were synthesized and utilized as precursors for different pyranones, including natural products like fusalanipyrone and gibepyrone A (Biagetti et al., 2002).

Syntheses of Halogenated Fluoresceins

Another application is in the synthesis of halogenated fluoresceins. Regioisomerically pure 5- and 6-iodofluoresceins and bromofluoresceins have been synthesized, which are vital in the development of fluorescence-based probes and dyes (Jiao et al., 2003).

Synthesis of Bromonitro-phenanthridinones

The compound is also instrumental in the synthesis of bromonitro-phenanthridinones, as demonstrated by the treatment of 2-bromo-6(5H)-phenanthridone leading to various nitrated and brominated products. These findings are significant for developing new compounds in pharmaceutical and material sciences (Andrievskii et al., 1990).

Electrocatalytic Synthesis of 6-Aminonicotinic Acid

6-Aminonicotinic acid, a derivative of this compound, was synthesized through electrochemical reduction. This process is significant for developing new methods for synthesizing complex organic molecules (Gennaro et al., 2004).

Safety and Hazards

The safety data sheet for a related compound, 6-Bromonicotinic acid, indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area. Similar precautions would likely apply to 6-Bromo-5-iodonicotinic acid.